Cas no 142381-76-8 (1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4))

• Product Name: 1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4)
• CAS No: 142381-76-8
• MF: C₅H₂₀O₇
• MW: 192.208103179932
• CID: 187940
• PubChem ID: 145641
• Update Time: 2025-04-19

1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(hydroxymethyl)-2-methyl-, hydrate (1:4)
• 2-Hydroxymethyl-2-methyl-1,3-propanediol tetrahydrate
• 2-(hydroxymethyl)-2-methylpropane-1,3-diol,tetrahydrate
• 2-(hydroxymethyl)-2-methyl-propane-1,3-diol tetrahydrate
• DTXSID50162026
• 2-(hydroxymethyl)-2-methylpropane-1,3-diol;tetrahydrate
• 142381-76-8

• Inchi： 1S/C5H12O3.4H2O/c1-5(2-6,3-7)4-8;;;;/h6-8H,2-4H2,1H3;4*1H2
• InChI Key： LEHRMCOOEVWCNU-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CO.O.O.O.O

Computed Properties

• Exact Mass: 192.1209
• Monoisotopic Mass: 192.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 50.4
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Boiling Point: 286.7°Cat760mmHg
• Flash Point: 145.5°C
• PSA: 186.69